Cas no 2549044-89-3 (3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one)

3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one is a synthetic organic compound featuring a chloro-fluorophenyl moiety linked to a propan-1-one scaffold with an azetidinyl-pyridinyloxy substituent. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both halogenated aromatic and heterocyclic components may enhance binding affinity in target interactions, while the azetidine ring contributes to conformational rigidity. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its synthetic versatility and potential pharmacological relevance underscore its importance in medicinal chemistry research.

3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one structure

2549044-89-3 structure

Product Name:3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one

CAS No:2549044-89-3

MF:C₁₇H₁₆ClFN₂O₂

MW:334.772546768188

CID:5314317

PubChem ID:154854429

Update Time:2025-10-17

3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-(3-Chloro-4-fluorophenyl)-1-[3-(4-pyridinyloxy)-1-azetidinyl]-1-propanone
- 2549044-89-3
- F6709-3898
- AKOS040717622
- 3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one
- 3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one
- Inchi： 1S/C17H16ClFN2O2/c18-15-9-12(1-3-16(15)19)2-4-17(22)21-10-14(11-21)23-13-5-7-20-8-6-13/h1,3,5-9,14H,2,4,10-11H2
- InChI Key： SYYMGXPPRGYRLC-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CCC(N1CC(C1)OC1C=CN=CC=1)=O)F

Computed Properties

Exact Mass: 334.0884336g/mol
Monoisotopic Mass: 334.0884336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 400
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 42.4Å²

Experimental Properties

Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 519.1±50.0 °C(Predicted)
pka: 6.36±0.10(Predicted)

3-(3-Chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6709-3898-2μmol	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	2μmol	$57.0	2023-09-07
Life Chemicals	F6709-3898-5μmol	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	5μmol	$63.0	2023-09-07
Life Chemicals	F6709-3898-10μmol	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	10μmol	$69.0	2023-09-07
Life Chemicals	F6709-3898-20μmol	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	20μmol	$79.0	2023-09-07
Life Chemicals	F6709-3898-1mg	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	1mg	$54.0	2023-09-07
Life Chemicals	F6709-3898-2mg	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	2mg	$59.0	2023-09-07
Life Chemicals	F6709-3898-3mg	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	3mg	$63.0	2023-09-07
Life Chemicals	F6709-3898-4mg	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	4mg	$66.0	2023-09-07
Life Chemicals	F6709-3898-5mg	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	5mg	$69.0	2023-09-07
Life Chemicals	F6709-3898-10mg	3-(3-chloro-4-fluorophenyl)-1-[3-(pyridin-4-yloxy)azetidin-1-yl]propan-1-one	2549044-89-3	10mg	$79.0	2023-09-07